Cas no 122324-23-6 (Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]-)
Benzenepropanenitrile, β-oxo-α-[(3,4,5-trimethoxyphenyl)methylene]-, is a nitrile-based organic compound featuring a conjugated system with a trimethoxyphenyl substituent. This structure imparts potential reactivity as an intermediate in synthetic organic chemistry, particularly in the formation of heterocycles or complex aromatic systems. The presence of the electron-rich trimethoxy group may enhance its utility in electrophilic substitution reactions or as a precursor for pharmaceuticals and agrochemicals. Its α,β-unsaturated carbonyl moiety suggests applicability in Michael additions or cyclization reactions. The compound’s well-defined functional groups make it a candidate for further derivatization in medicinal chemistry research, where precise molecular modifications are often required.
![Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]- structure](https://ossimg.kuujia.com/scimg/122500/122324-23-6x500.png)
122324-23-6 structure
Product Name:Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]-
CAS No:122324-23-6
MF:C19H17NO4
MW:323.342585325241
MDL:MFCD01567345
CID:1213798
PubChem ID:25918855
Update Time:2025-05-19
Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]-
- (2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
- 122324-23-6
- 2-(PHENYLCARBONYL)-3-(3,4,5-TRIMETHOXYPHENYL)PROP-2-ENENITRILE
- MS-7076
- MFCD01567345
- (Z)-2-benzoyl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
- AKOS005109200
-
- MDL： MFCD01567345
- Inchi： 1S/C19H17NO4/c1-22-16-10-13(11-17(23-2)19(16)24-3)9-15(12-20)18(21)14-7-5-4-6-8-14/h4-11H,1-3H3/b15-9-
- InChI Key： UOUFHXICGIKHAK-DHDCSXOGSA-N
- SMILES： O(C)C1C(=CC(/C=C(/C#N)\C(C2C=CC=CC=2)=O)=CC=1OC)OC
Computed Properties
- Exact Mass: 323.11581
- Monoisotopic Mass: 323.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 68.6Ų
Experimental Properties
- PSA: 68.55
Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB161733-1 g |
2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | 1 g |
€132.50 | 2023-07-20 | ||
| abcr | AB161733-2 g |
2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | 2 g |
€167.50 | 2023-07-20 | ||
| abcr | AB161733-5 g |
2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | 5 g |
€290.00 | 2023-07-20 | ||
| abcr | AB161733-10 g |
2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | 10 g |
€325.00 | 2023-07-20 | ||
| Key Organics Ltd | MS-7076-1MG |
(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7076-5MG |
(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7076-10MG |
(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7076-20MG |
(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | >90% | 20mg |
￡76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-7076-0.5G |
(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile |
122324-23-6 | >90% | 0.5g |
£385.00 | 2025-02-08 | |
| abcr | AB161733-1g |
2-(Phenylcarbonyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile; . |
122324-23-6 | 1g |
€132.50 | 2025-02-17 |
Benzenepropanenitrile, b-oxo-a-[(3,4,5-trimethoxyphenyl)methylene]- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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